Cas no 159647-53-7 (Ethanone,2-(1,3-benzodioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)-)

• Product Name: Ethanone,2-(1,3-benzodioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)-
• CAS No: 159647-53-7
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 135008
• PubChem ID: 728454
• Update Time: 2025-04-19

Ethanone,2-(1,3-benzodioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(1,3-benzodioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)-
• 2-(1,3-benzodioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)Ethanone
• 2-(3',4'-methylenedioxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone
• 2-(benzo[d][1,3]dioxol-5-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone
• AC1LE0RY
• AC1Q2T5J
• CTK4D0159
• Oprea1_857918
• STOCK1N-06816
• SureCN4054699
• 159647-53-7
• FT-0728224
• AKOS002347046
• SCHEMBL4054699
• DTXSID30352509
• Z56776259

• Inchi： 1S/C17H16O5/c1-2-11-7-12(15(20)8-13(11)18)14(19)5-10-3-4-16-17(6-10)22-9-21-16/h3-4,6-8,18,20H,2,5,9H2,1H3
• InChI Key： XUGRNSSQYYXXBH-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C1=C(C=C(C(CC)=C1)O)O)=O

Computed Properties

• Exact Mass: 300.09978
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes